Cas no 780753-89-1 (1-(4-Fluorophenyl)piperazin-2-one)

1-(4-Fluorophenyl)piperazin-2-one structure
780753-89-1 structure
Product Name:1-(4-Fluorophenyl)piperazin-2-one
CAS No:780753-89-1
MF:C10H11FN2O
MW:194.205545663834
MDL:MFCD07373422
CID:68820
PubChem ID:19367118
Update Time:2025-04-18

1-(4-Fluorophenyl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Fluorophenyl)piperazin-2-one
    • 1-(4-FLUOROPHENYL)-2-PIPERAZINONE
    • AB37046
    • AK-79651
    • ANW-66250
    • CTK8C1322
    • KB-147305
    • SureCN3656969
    • 1-(4-FLUORO-PHENYL)-PIPERAZIN-2-ONE
    • CRJMGHCZJHTTKV-UHFFFAOYSA-N
    • 2234AC
    • 753F891
    • F11575
    • SCHEMBL3656969
    • AKOS005145824
    • 780753-89-1
    • DTXSID90598421
    • DS-17718
    • CS-0210361
    • FT-0767328
    • MFCD07373422
    • DB-075410
    • MDL: MFCD07373422
    • Inchi: 1S/C10H11FN2O/c11-8-1-3-9(4-2-8)13-6-5-12-7-10(13)14/h1-4,12H,5-7H2
    • InChI Key: CRJMGHCZJHTTKV-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)N1C(CNCC1)=O

Computed Properties

  • Exact Mass: 194.08600
  • Monoisotopic Mass: 194.08554114g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.299
  • XLogP3: 0.8

Experimental Properties

  • Density: 1.225
  • Boiling Point: 414°C at 760 mmHg
  • Flash Point: 204.2°C
  • Refractive Index: 1.542
  • PSA: 32.34000
  • LogP: 1.15570

1-(4-Fluorophenyl)piperazin-2-one Security Information

1-(4-Fluorophenyl)piperazin-2-one Pricemore >>

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abcr
AB460733-250 mg
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€274.90 2023-04-22
abcr
AB460733-1 g
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€624.30 2023-04-22
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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Fluorochem
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1-(4-Fluorophenyl)piperazin-2-one Production Method

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